Cas no 63980-70-1 (1-(3-Chloro-2-methylphenyl)-2-thiourea)

• Product Name: 1-(3-Chloro-2-methylphenyl)-2-thiourea
• CAS No: 63980-70-1
• MF: C₈H₉ClN₂S
• MW: 200.688459157944
• MDL: MFCD00060442
• CID: 517169
• PubChem ID: 2757700
• Update Time: 2025-06-22

1-(3-Chloro-2-methylphenyl)-2-thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-(3-chloro-2-methylphenyl)-
• 1-(3-CHLORO-2-METHYLPHENYL)-2-THIOUREA
• (3-chloro-2-methylphenyl)thiourea
• 3-chloro-2-methylphenylthiourea
• EN300-28843
• MFCD00060442
• 2-Methyl-3-chlorophenyl thiourea
• SCHEMBL6835352
• AKOS009140778
• AHBGQCBZPGOVQK-UHFFFAOYSA-N
• BRN 5257333
• DB-018497
• N-(3-chloro-2-methylphenyl)thiourea
• BBL035770
• 63980-70-1
• (3-Chloro-2-methyl-phenyl)thiourea
• STL480843
• 1-(3-chloro-2-methylphenyl)thiourea
• Urea, 1-(3-chloro-o-tolyl)-2-thio-
• VS-13215
• DTXSID30213868
• CS-0279927
• 1-(3-Chloro-2-methylphenyl)-2-thiourea

• MDL： MFCD00060442
• Inchi： 1S/C8H9ClN2S/c1-5-6(9)3-2-4-7(5)11-8(10)12/h2-4H,1H3,(H3,10,11,12)
• InChI Key： AHBGQCBZPGOVQK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NC(N)=S

Computed Properties

• Exact Mass: 200.01700
• Monoisotopic Mass: 200.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.1A^2

Experimental Properties

• Density: 1.376
• Melting Point: 181-183°C
• Boiling Point: 303.7ºC at 760 mmHg
• Flash Point: 137.5 ºC
• Refractive Index: 1.7
• PSA: 70.14000
• LogP: 3.07720

1-(3-Chloro-2-methylphenyl)-2-thiourea Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-(3-Chloro-2-methylphenyl)-2-thiourea

1-(3-Chloro-2-methylphenyl)-2-thiourea: A Comprehensive Overview

The compound with CAS No. 63980-70-1, commonly referred to as 1-(3-Chloro-2-methylphenyl)-2-thiourea, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a thiourea functional group with a substituted phenyl ring. The thiourea group (-C(NH)SH) is known for its versatile reactivity, making this compound a valuable building block in various chemical reactions and applications.

Recent studies have highlighted the potential of 1-(3-Chloro-2-methylphenyl)-2-thiourea in drug discovery and development. Researchers have explored its role as a scaffold for designing bioactive molecules, particularly in the context of anti-cancer therapies. The chloro substituent on the phenyl ring introduces electron-withdrawing effects, which can enhance the compound's ability to interact with biological targets. This property has been leveraged in the design of inhibitors for key enzymes involved in cancer progression.

In addition to its pharmacological applications, this compound has also found utility in materials science. The thiourea moiety is known to coordinate with metal ions, making it a promising candidate for the synthesis of metal-organic frameworks (MOFs) and other coordination polymers. Recent advancements in MOF research have demonstrated that 1-(3-Chloro-2-methylphenyl)-2-thiourea can serve as a versatile linker, enabling the construction of porous materials with tailored properties for gas storage and catalysis.

The synthesis of 1-(3-Chloro-2-methylphenyl)-2-thiourea has been optimized through various methodologies. Traditional approaches involve the reaction of thiosemicarbazide with substituted aryl aldehydes or ketones. However, recent studies have focused on developing more efficient and environmentally friendly synthetic routes. For instance, microwave-assisted synthesis has been employed to enhance reaction rates and yields, reducing the overall production time and energy consumption.

From a structural perspective, the compound exhibits interesting electronic and steric properties due to the combination of the thiourea group and the substituted phenyl ring. The methyl substituent on the phenyl ring contributes to steric hindrance, which can influence the compound's reactivity and selectivity in chemical transformations. This feature has been exploited in asymmetric catalysis, where steric effects play a critical role in determining enantioselectivity.

Recent research has also delved into the photophysical properties of 1-(3-Chloro-2-methylphenyl)-2-thiourea. Studies have shown that this compound exhibits fluorescence under certain conditions, making it a potential candidate for applications in sensors and imaging agents. The interplay between the thiourea group and the aromatic system contributes to its unique optical properties, which can be further tuned by modifying the substituents on the phenyl ring.

In terms of toxicity and environmental impact, preliminary studies suggest that 1-(3-Chloro-2-methylphenyl)-2-thiourea exhibits moderate cytotoxicity against certain cell lines. However, further investigations are required to fully understand its safety profile and potential risks associated with its use in biomedical applications. Regulatory agencies are increasingly emphasizing the need for thorough toxicological evaluations to ensure that new compounds meet safety standards before being approved for clinical use.

Looking ahead, the versatility of 1-(3-Chloro-2-methylphenyl)-2-thiourea presents numerous opportunities for innovation across multiple disciplines. Its ability to act as both a bioactive scaffold and a functional building block positions it as a valuable tool in contemporary chemical research. As advancements in synthetic chemistry continue to unfold, it is likely that this compound will find even more diverse applications in fields ranging from drug discovery to materials science.